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Abstract

4-CF3-Tpp-DC, chemically known as decyltris[4-(trifluoromethyl)phenyl]-phosphonium,
monobromide, is a specialized, inert mitochondriotropic carrier molecule.[1] Its unique chemical
structure, featuring trifluoromethyl groups on the phenyl rings of a triphenylphosphonium (TPP)
cation, allows it to target mitochondria without inducing the mitochondrial depolarization or cell
death associated with traditional TPP carriers.[1] This technical guide provides a
comprehensive overview of the chemical structure, properties, and experimental protocols
related to 4-CF3-Tpp-DC, positioning it as a superior tool for the targeted delivery of
therapeutics and probes to mitochondria.

Chemical Structure and Properties

4-CF3-Tpp-DC is a salt with a positively charged phosphonium cation and a bromide anion.
The core of the cation is a phosphorus atom bonded to three 4-(trifluoromethyl)phenyl groups
and one decyl chain. The trifluoromethyl groups are key to its inert nature as they are strongly
electron-withdrawing, which decreases the electron density on the phosphorus atom.[2][3] This
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modification abrogates the uncoupling of oxidative phosphorylation, a detrimental side effect
observed with conventional TPP carriers.[2]

Physicochemical Properties

A summary of the key physicochemical properties of 4-CF3-Tpp-DC is presented in Table 1.

Property Value Reference
decyltris[4-

Chemical Name (trifluoromethyl)phenyl]- --INVALID-LINK--
phosphonium, monobromide
4-CF3-Triphenylphosphonium-

Synonym --INVALID-LINK--
DC

CAS Number 2661108-93-4 --INVALID-LINK--

Molecular Formula C31H33F9P « Br --INVALID-LINK--

Formula Weight 687.5 g/mol --INVALID-LINK--

Purity >98% --INVALID-LINK--

Appearance Crystalline solid --INVALID-LINK--

. DMF: 5 mg/mL, DMSO: 10

Solubility --INVALID-LINK--
mg/mL, Ethanol: 5 mg/mL

Amax 225 nm --INVALID-LINK--

Storage -20°C --INVALID-LINK--

Stability > 4 years --INVALID-LINK--

Mechanism of Mitochondrial Targeting

The accumulation of 4-CF3-Tpp-DC within mitochondria is driven by the large mitochondrial
membrane potential (AWm), which is negative on the inside. The positively charged
phosphonium cation is lipophilic and can permeate the mitochondrial membranes, leading to its
accumulation in the mitochondrial matrix.
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Caption: Mitochondrial uptake of 4-CF3-Tpp-DC.

Experimental Protocols
Synthesis of 4-CF3-Tpp-DC

The synthesis of decyltris[4-(trifluoromethyl)phenyl]phosphonium bromide is a multi-step
process that begins with the Grignard reaction of 4-bromobenzotrifluoride, followed by reaction
with phosphorus trichloride to form tris[4-(trifluoromethyl)phenyl]phosphine. The final step
involves the alkylation of the phosphine with 1-bromodecane.

Step 1: Synthesis of tris[4-(trifluoromethyl)phenyl]phosphine

¢ To a solution of 4-bromobenzotrifluoride in anhydrous tetrahydrofuran (THF) under an inert
atmosphere, add magnesium turnings.

« Initiate the Grignard reaction by gentle heating.

 After the formation of the Grignard reagent, cool the reaction mixture and add phosphorus
trichloride dropwise.
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 Stir the reaction mixture at room temperature overnight.
e Quench the reaction with a saturated aqueous solution of ammonium chloride.

o Extract the product with an organic solvent (e.g., diethyl ether), dry the organic layer over
anhydrous sodium sulfate, and concentrate under reduced pressure.

 Purify the crude product by column chromatography on silica gel to obtain tris[4-
(trifluoromethyl)phenyl]phosphine.

Step 2: Synthesis of decyltris[4-(trifluoromethyl)phenyl]phosphonium bromide (4-CF3-Tpp-DC)

Dissolve tris[4-(trifluoromethyl)phenyl]phosphine and a molar excess of 1-bromodecane in a
suitable solvent such as toluene.

o Heat the reaction mixture at reflux for an extended period (e.g., 48-72 hours) under an inert
atmosphere.

o Cool the reaction mixture to room temperature, which may result in the precipitation of the
product.

o Collect the solid product by filtration and wash with a non-polar solvent (e.g., hexane) to
remove unreacted 1-bromodecane.

o Recrystallize the crude product from a suitable solvent system (e.g., dichloromethane/diethyl
ether) to yield pure decyltris[4-(trifluoromethyl)phenyl]phosphonium bromide.

Assessment of Mitochondrial Respiration (Cell Mito
Stress Test)

The effect of 4-CF3-Tpp-DC on mitochondrial function can be assessed using a Seahorse XF
Analyzer to perform a cell mito stress test. This assay measures the oxygen consumption rate
(OCR) of cells in real-time and determines key parameters of mitochondrial respiration.

Materials:

e C2C12 myotubes (or other relevant cell line)
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Seahorse XF Cell Culture Microplates

Assay medium (e.g., DMEM supplemented with glucose, pyruvate, and glutamine)

4-CF3-Tpp-DC and other test compounds

Mitochondrial inhibitors: oligomycin, FCCP (carbonyl cyanide-4-
(trifluoromethoxy)phenylhydrazone), and a mixture of rotenone and antimycin A.

Procedure:

Seed C2C12 cells in a Seahorse XF cell culture microplate and allow them to differentiate
into myotubes.

o Treat the myotubes with various concentrations of 4-CF3-Tpp-DC for a specified period
(e.g., 20 hours).

 Prior to the assay, replace the culture medium with pre-warmed assay medium and incubate
the cells in a non-CO2 incubator at 37°C for 1 hour.

o Load the sensor cartridge with the mitochondrial inhibitors (oligomycin, FCCP,
rotenone/antimycin A) for sequential injection.

» Place the cell culture microplate in the Seahorse XF Analyzer and initiate the cell mito stress
test protocol.

» Measure the basal OCR, followed by sequential injections of the inhibitors to determine ATP-
linked respiration, maximal respiration, and non-mitochondrial respiration.
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Cell Mito Stress Test Workflow
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Caption: Workflow for the Cell Mito Stress Test.
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Biological Activity and Advantages

The primary advantage of 4-CF3-Tpp-DC over traditional TPP carriers is its inertness towards
mitochondrial function. Studies have shown that it does not uncouple mitochondrial respiration
or induce mitochondrial depolarization, even at concentrations where conventional TPP
compounds exhibit significant toxicity.

Quantitative Biological Data

The following table summarizes the comparative effects of a standard TPP carrier (H-TPP-DC)
and 4-CF3-Tpp-DC on mitochondrial respiration in C2C12 cells.

. Effect on
Concentration for ) ]
Mitochondrial

Compound significant Reference
) Membrane
uncoupling .
Potential
Significant
H-TPP-DC ~250 nM depolarization at 125- --INVALID-LINK--
250 nM
No significant No significant
4-CF3-Tpp-DC uncoupling up to 2000  depolarization up to --INVALID-LINK--
nM 2000 nM
Conclusion

4-CF3-Tpp-DC represents a significant advancement in the field of mitochondrial-targeted drug
and probe delivery. Its unique chemical design renders it biologically inert with respect to
mitochondrial energy metabolism, thereby providing a reliable and non-perturbing vehicle for
studying and treating mitochondrial dysfunction. The experimental protocols and data
presented in this guide offer a comprehensive resource for researchers looking to utilize this
novel carrier in their work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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